1-(4-chloro-2-methylphenyl)-N-ethyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(4-chloro-2-methylphenyl)-N-ethyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H18ClN5/c1-3-25(16-7-5-4-6-8-16)19-17-12-24-26(20(17)23-13-22-19)18-10-9-15(21)11-14(18)2/h4-13H,3H2,1-2H3
• InChI Key: RCEKAZLYQBTLKC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C2=NC=NC3=C2C=NN3C4=C(C=C(C=C4)Cl)C
• Molecular Formula: C20H18ClN5
• Molecular Weight: 363.8 g/mol

Description

The compound “1-(4-chloro-2-methylphenyl)-N-ethyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a pyrimidine derivative. Pyrimidine and its fused derivatives, including pyrazolo[3,4-d]pyrimidine, have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many of these derivatives possess promising anticancer activity.

Molecular Structure Analysis

The molecular structure of the compound is based on the pyrazolo[3,4-d]pyrimidine scaffold. The pyrimidine ring and its fused derivatives have received much interest due to their diverse biological potential.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, pyrimidine derivatives have been shown to exert their anticancer potential through different action mechanisms.

Scientific Research Applications

Therapeutic Potential

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Pharmaceuticals

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CDK4/6 Inhibitors

CDK4/6 inhibitors are a class of drugs that target specific enzymes, called CDK4 and CDK6. . .

Urease Inhibitors

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Anticancer Evaluation

In 2011, Song et al. . This suggests potential anticancer applications for similar compounds.

Biochemical Evaluation

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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with its target, CDK2, by inhibiting its function . This inhibition reduces the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine . As a result, the synthesis of RNA and DNA is stopped .

Biochemical Pathways

The compound affects the biochemical pathways involved in the synthesis of RNA and DNA . By inhibiting CDK2, it disrupts the normal cell cycle, leading to the death of cancer cells .

Pharmacokinetics

The compound’s cytotoxic activities against various cancer cell lines suggest that it may have good bioavailability .

Result of Action

The compound’s action results in the death of cancer cells . By inhibiting CDK2 and disrupting the synthesis of RNA and DNA, the compound causes the cancer cells to die .

Future Directions

Pyrimidine derivatives, including this compound, have shown promising results in the field of medicinal chemistry, particularly as anticancer agents. Future research could focus on further exploring the therapeutic potential of these compounds, their mechanism of action, and their safety profiles.